Cas no 2231673-83-7 (2,2-Bis(4-methoxyphenyl)-3-methyloxirane)

• Product Name: 2,2-Bis(4-methoxyphenyl)-3-methyloxirane
• CAS No: 2231673-83-7
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• MDL: MFCD31561249
• CID: 5303692
• Update Time: 2025-11-01

2,2-Bis(4-methoxyphenyl)-3-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2,2-Bis(4-methoxyphenyl)-3-methyloxirane

• MDL： MFCD31561249
• Inchi： 1S/C17H18O3/c1-12-17(20-12,13-4-8-15(18-2)9-5-13)14-6-10-16(19-3)11-7-14/h4-12H,1-3H3
• InChI Key： WYNFVPZLPXWSSK-UHFFFAOYSA-N
• SMILES： O1C(C)C1(C1=CC=C(OC)C=C1)C1=CC=C(OC)C=C1

Additional information on 2,2-Bis(4-methoxyphenyl)-3-methyloxirane

Comprehensive Overview of 2,2-Bis(4-methoxyphenyl)-3-methyloxirane (CAS No. 2231673-83-7): Properties, Applications, and Industry Insights

2,2-Bis(4-methoxyphenyl)-3-methyloxirane (CAS No. 2231673-83-7) is a specialized organic compound belonging to the epoxide family. Its unique molecular structure, featuring two 4-methoxyphenyl groups and a methyl substituent on the oxirane ring, makes it a subject of interest in synthetic chemistry and material science. The compound's CAS number 2231673-83-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification in global databases.

In recent years, the demand for high-performance epoxy derivatives like 2,2-Bis(4-methoxyphenyl)-3-methyloxirane has surged due to their applications in advanced polymer formulations and pharmaceutical intermediates. Industry trends highlight its role in developing thermoset resins with enhanced thermal stability, a topic frequently searched in material science forums and patent literature. The compound's methoxy groups contribute to its solubility in organic solvents, a property leveraged in coating technologies and adhesive systems.

Synthetic routes to CAS 2231673-83-7 often involve epoxidation of corresponding olefins or nucleophilic ring-opening reactions. Researchers exploring green chemistry alternatives have investigated catalytic methods to optimize yield—a hot topic aligning with sustainability-focused queries in academic search engines. Analytical characterization typically employs NMR spectroscopy and HPLC-MS, techniques commonly referenced in laboratory protocol searches.

The compound's structure-activity relationship has prompted studies in medicinal chemistry, particularly for designing bioactive scaffolds. While not a drug itself, its oxirane moiety serves as a versatile handle for further functionalization—a concept frequently discussed in drug discovery webinars. Regulatory databases confirm its status as a non-hazardous research chemical under standard conditions, addressing common safety data sheet (SDS) queries from industrial users.

From an industrial perspective, 2,2-Bis(4-methoxyphenyl)-3-methyloxirane finds niche applications in electronic encapsulants and composite materials, areas experiencing growth due to 5G technology infrastructure demands. Its dielectric properties and moisture resistance make it relevant to printed circuit board (PCB) manufacturers—keywords trending in electronics manufacturing forums. Supply chain data indicates increasing availability through specialty chemical distributors, reflecting broader market shifts toward custom synthesis solutions.

Quality control protocols for CAS 2231673-83-7 emphasize isomeric purity assessment, particularly for optical applications. This aligns with frequent search queries about chiral epoxide analysis techniques. Recent patent filings describe its incorporation into UV-curable systems, connecting to the booming 3D printing materials sector—a trending topic in additive manufacturing communities.

Environmental fate studies of 2,2-Bis(4-methoxyphenyl)-3-methyloxirane show moderate biodegradability, addressing eco-compliance concerns raised in corporate sustainability reports. Its low volatility reduces workplace exposure risks, a feature highlighted in occupational health guidelines. Storage recommendations typically suggest inert atmosphere conditions to prevent ring-opening polymerization—a technical detail often searched by process chemists.

Emerging research explores the compound's potential in liquid crystal formulations, capitalizing on its aromatic mesogenic cores. This application intersects with flexible display technology developments—a high-traffic subject in materials engineering publications. Computational chemistry models predict its reactivity indices with good accuracy, supporting in silico design workflows increasingly adopted in R&D optimization strategies.

In academic settings, 2231673-83-7 serves as a model compound for teaching stereoelectronic effects in oxirane chemistry—a concept featured in organic chemistry education resources. Its crystalline form facilitates X-ray diffraction studies, making it valuable for molecular geometry demonstrations. These pedagogical applications generate consistent search volume from chemistry educators worldwide.

Market analysts project steady growth for functional epoxides like 2,2-Bis(4-methoxyphenyl)-3-methyloxirane, driven by high-value specialty chemicals demand. Price tracking data reveals seasonal fluctuations tied to aromatic feedstock availability—information frequently queried by procurement specialists. The compound's multigram synthesis scalability remains a focus area in process chemistry publications, addressing industry needs for cost-effective production methods.